N-(6-((2-(indolin-1-yl)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[6-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H16N4O2S2/c24-18(23-10-9-13-4-1-2-5-14(13)23)12-27-17-8-7-16(21-22-17)20-19(25)15-6-3-11-26-15/h1-8,11H,9-10,12H2,(H,20,21,25)
• InChI Key: JHTPEISYVOEGJM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NN=C(C=C3)NC(=O)C4=CC=CS4
• Molecular Formula: C19H16N4O2S2
• Molecular Weight: 396.5 g/mol

Description

Synthesis Analysis

The synthesis of N-(6-((2-(indolin-1-yl)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide and related compounds involves multiple steps, including ring closure reactions, Suzuki reactions, hydrolysis, amidation, and reactions with dimethylformamide/phosphoroxide chloride or amines . For example, the synthesis of N-((6-methylpyridin-2-yl)carbamothioyl)thiophene-2-carboxamide and its metal complexes involves the preparation of the ligand followed by complexation with Co(II), Ni(II), and Cu(II) . These processes are characterized by various spectroscopic methods such as FT-IR, NMR, and HR-MS, and in some cases, single crystal X-ray diffraction is used to confirm the molecular structure .

Molecular Structure Analysis

The molecular structure of these compounds is often confirmed through single crystal X-ray diffraction, which provides detailed information about the crystal system, space group, and cell dimensions . For instance, N-((6-methylpyridin-2-yl)carbamothioyl)thiophene-2-carboxamide crystallizes in the monoclinic system with specific cell parameters . Density functional theory (DFT) and Møller-Plesset (MP2) calculations are used to explore the geometries of thiophene-2-carboxamides, revealing the stability of different conformers .

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the formation of amide bonds and the introduction of various functional groups through reactions with amines or phosphoroxide chloride . The reactivity of the compounds can be influenced by the presence of substituents on the thiophene ring, as seen in the synthesis of N-glycosyl-thiophene-2-carboxamides .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are closely related to their molecular structures. For example, the antioxidant activity of metal complexes of N-((6-methylpyridin-2-yl)carbamothioyl)thiophene-2-carboxamide is assessed using DPPH and ABTS assays, while their anticancer activity is studied using MTT assay in MCF-7 breast cancer cells . The molecular electrostatic potential and frontier molecular orbitals are investigated using DFT to reveal physicochemical properties . Additionally, the effects of N-glycosyl-thiophene-2-carboxamides on cell growth are evaluated, indicating the importance of the carbohydrate residue for biological activity .